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Compound of Interest

Compound Name: Antimony-123

Cat. No.: B576670

Antimony-123 (*3Sh) is one of two stable isotopes of the element antimony, a metalloid with
various industrial and medical applications.[1][2][3] A thorough understanding of its nuclear,
physical, and chemical properties is crucial for researchers, scientists, and professionals in
drug development, environmental science, and materials science. This guide provides a
comprehensive overview of Antimony-123, focusing on its isotopic abundance, fundamental
properties, and the experimental protocols used for its analysis.

Isotopic Abundance and General Properties

Antimony (51Sb) occurs naturally as a mixture of two stable isotopes: 12:Sbh and 123Sh.[4] 13Sb
constitutes a significant fraction of natural antimony, making its properties relevant in all
applications of the element.[4][5] Isotopic enrichment of 123Sb to over 99% is available for
specialized applications, such as the production of specific medical radionuclides like lodine-
123 (*=3]) and Antimony-124 (124Sb).[1][6][7]

The quantitative data for the general properties of Antimony-123 are summarized in the table
below.
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Property Value Citations
Natural Abundance (atom %) 42.79% (+0.05) (41618191
Relative Isotopic Mass (Da) 122.9042160 [8][10]

Standard Atomic Weight (Ar°
(Sb))

121.760 (+0.001)

[4]

Chemical Form (available)

Metal Solid, Oxide (Sh203),
Sulfide

[1](6]

Nuclear and Physical Properties

The nucleus of Antimony-123 consists of 51 protons and 72 neutrons.[9] Its stability and

specific nuclear characteristics, such as its nuclear spin and magnetic moment, make it active

in nuclear magnetic resonance (NMR) and Mdssbauer spectroscopy, providing valuable tools

for structural and chemical environment analysis.[11][12][13]

Key nuclear and physical properties are detailed in the table below for easy reference.

Property Value Citations
Protons (2) 51 [°]
Neutrons (N) 72 9]
Half-life Stable [4][11]
Nuclear Spin (1) 712 [8][10]
Parity +1 [O][11]
Magnetic Dipole Moment (u/ +2.5498 81[9]
UN)

Nuclear Quadrupole Moment

(Qibarm) -0.692 (+0.014) [11]
Mass Excess -89.224 MeV [9]
Binding Energy per Nucleon 8.472 MeV [O1[11]
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NMR Spectroscopic Properties

Both of antimony's stable isotopes, *21Sb and 123Sbh, are NMR-active.[14] The tetrahedral
environments around the antimony atom can lead to long relaxation times, enabling high-
resolution solution NMR characterization.[12][15] This makes 2Sh NMR a powerful technique
for studying the structure and bonding in antimony-containing compounds.

The specific NMR properties for the 123Sbh isotope are presented below.

Property Value Citations
Nuclear Spin (1) 712 [11][14]
Gyromagnetic Ratio (y / 107
Y I v 3.4892 [11][14]

rad T-1s™1)
Resonance Frequency @

64.796 [14]
11.744 T (MHz)
Relative Sensitivity (vs. *H) 457 x 1072 [14]
Absolute Sensitivity (vs. 1H) 1.95x 102 [14]
Common Reference )

KSbCls in CHsCN [8][14]

Compound

Experimental Protocols: Isotopic Analysis

The accurate determination of antimony's isotopic composition (8123Sb) is critical for tracing
pollution sources and understanding geochemical pathways.[16][17][18] The primary technique
for high-precision isotope ratio measurement is Multi-Collector Inductively Coupled Plasma
Mass Spectrometry (MC-ICP-MS).[16][19][20]

Detailed Methodology: Sample Purification and MC-ICP-
MS Analysis

Achieving accurate isotopic measurements requires the chemical separation and purification of
antimony from the sample matrix to avoid spectral interferences.[21]
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Sample Digestion and Preparation:

Geological or environmental samples (e.g., soil, minerals) are first digested using
appropriate acids to bring the antimony into an aqueous solution.

The solution is prepared for chromatographic separation.

. Two-Step Chromatographic Purification:

A two-column ion-exchange chromatography method is employed for robust separation.[16]
[21]

o First Column (Anion Exchange): The sample solution is loaded onto a column containing
an anion exchange resin (e.g., AG 1-X4).[16][21] This step pre-concentrates antimony and
removes major matrix cations.

o Second Column (Cation Exchange): The eluate containing antimony is then passed
through a column with a cation exchange resin (e.g., AG 50W-X8).[16][21] This step
removes remaining cationic interferences.

The final purified antimony fraction is collected, evaporated, and re-dissolved in a dilute acid
(e.g., 2% HNO:s) for analysis.[21] This process typically yields a high recovery of over 98%.
[16][19]

. Isotopic Measurement by MC-ICP-MS:

The purified sample solution is introduced into the MC-ICP-MS instrument, often using a
nebulizer or a hydride generation system.[20][22]

The sample is ionized in high-temperature argon plasma.

The resulting ion beam is passed through a mass analyzer, which separates the 121Sb and
1235 isotopes based on their mass-to-charge ratio.

The ion beams for each isotope are simultaneously measured by multiple detectors (Faraday
cups).

IV. Mass Bias Correction:
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 Instrumental mass bias is corrected using a combined sample-standard bracketing (SSB)
approach with external normalization (EN).[16]

e An element with isotopes of similar mass, such as Cadmium (Cd) or Tin (Sn), is used as an
internal standard to monitor and correct for instrumental drift.[16][20]

e The isotopic composition is reported in delta notation (8123Sb) relative to a certified reference
material, such as NIST SRM 3102a.[16][21]
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Sample Preparation

1. Sample Digestion

2. Pre-concentration (Anion Exchange Resin)

3. Purification (Cation Exchange Resin)

4. Elution & Re-dissolution

MC-ICP-MVS Analysis

5. Sample Introduction (Nebulizer/HG)

6. Plasma lonization

7. Mass Analysis (Separation of 121Sh & 123Sh)

8. Simultaneous Detection (Multi-Collector)

Data Prgcessing

9. Mass Bias Correction (SSB-EN)

l

10. Isotope Ratio Calculation (8'23Sb)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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